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Compound of Interest |

(S)-3-
Compound Name: (((Benzyloxy)carbonyl)amino)buta

noic acid

Cat. No.: B1353614

\ J

CAS Number: 83509-88-0

This technical guide provides a comprehensive overview of (S)-3-
(((Benzyloxy)carbonyl)amino)butanoic acid, a valuable building block in synthetic organic
chemistry, particularly in the fields of medicinal chemistry and peptide synthesis. This document
is intended for researchers, scientists, and drug development professionals.

Physicochemical Properties

(S)-3-(((Benzyloxy)carbonyl)amino)butanoic acid, also known as N-Cbz-L-3-homoalanine,
is a white to off-white solid. Its key physicochemical properties are summarized in the table
below.
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Property Value Source
CAS Number 83509-88-0 [1]
Molecular Formula C12H15NOa4 [2]
Molecular Weight 237.25 g/mol

Appearance White to off-white solid

Purity Typically >98%

Solubilit Soluble in methanol, ethanol,
olubili
Y and dimethylformamide.

Melting Point 105-107 °C

Synthetic Protocols

The synthesis of (S)-3-(((Benzyloxy)carbonyl)amino)butanoic acid and related N-protected
3-amino acids is a critical process in the development of peptidomimetics and other biologically
active molecules. Several synthetic routes have been established.

General Synthesis of N-Protected 3*-Amino Acids

A common method for the synthesis of N-protected [33-amino acids involves the hydrolysis of
corresponding N-protected 33-amino nitriles. This biotransformation can be achieved using
nitrilase enzymes.

Experimental Protocol:

e Reaction Setup: The N-Cbz-33-amino nitrile derived from L-alanine is suspended in a 0.05 M
phosphate buffer.

e Enzymatic Hydrolysis: The nitrilase enzyme NIT-107 is added to the mixture.

» Reaction Conditions: The reaction is maintained at a controlled temperature and pH, specific
to the enzyme's optimal activity.
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e Monitoring: The progress of the hydrolysis is monitored by techniques such as Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

» Work-up and Purification: Upon completion, the reaction mixture is acidified, and the product
is extracted with an organic solvent. The crude product is then purified by recrystallization or
column chromatography to yield the desired N-protected (33-amino acid.[3]

Synthesis via Arndt-Eistert Homologation

Another established method for the synthesis of 3-amino acids from a-amino acids is the Arndt-
Eistert homologation. This method allows for the extension of the carbon chain of an N-
protected a-amino acid.[3]

General Workflow for N-Protected 3-Amino Acid Synthesis
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General Synthesis of N-Protected [3-Amino Acids

Method 1: Nitrile Hydrolysis

(Amd Chloride Formatlon) N Cbz-p3-amino nitrile

S

(Diazomethane Reaction) N-Protected -Amino Acid

Hydrolysis & Purification

(Wolff Rearrangement)
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Role of Protected Amino Acids in Peptide Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: (S)-3-
(((Benzyloxy)carbonyl)amino)butanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353614+#s-3-benzyloxy-carbonyl-amino-butanoic-
acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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